Cas no 1869732-33-1 (3,5-dimethyl-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-4-amine
• CAS No: 1869732-33-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6185795
• PubChem ID: 165607896
• Update Time: 2025-06-08

3,5-dimethyl-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-4-amine
• 1869732-33-1
• EN300-1107988

• Inchi： 1S/C10H17N3O2/c1-7-10(11)8(2)13(12-7)6-15-9-3-4-14-5-9/h9H,3-6,11H2,1-2H3
• InChI Key： UGKXBLHGLBPSGI-UHFFFAOYSA-N
• SMILES： O(CN1C(C)=C(C(C)=N1)N)C1COCC1

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.3Ų

Additional information on 3,5-dimethyl-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-4-amine

Comprehensive Analysis of 3,5-dimethyl-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-4-amine (CAS No. 1869732-33-1)

The compound 3,5-dimethyl-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-4-amine (CAS No. 1869732-33-1) is a structurally unique pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyrazole core with a tetrahydrofuran (oxolane) moiety, making it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses while addressing trending topics such as green chemistry, AI-driven molecular design, and sustainable synthesis.

One of the key features of CAS No. 1869732-33-1 is its amine-functionalized pyrazole structure, which is often explored in medicinal chemistry for its bioactivity. Researchers have highlighted its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics. The integration of the oxolan-3-yloxy group enhances solubility and bioavailability, a critical factor in modern drug development. Recent studies also suggest its utility in crop protection, addressing global concerns about food security and sustainable agriculture.

From a synthetic perspective, 3,5-dimethyl-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-4-amine can be prepared via multistep organic reactions, including nucleophilic substitutions and cyclizations. Innovations in catalytic methods and flow chemistry have improved its production efficiency, reducing waste and energy consumption—a response to the industry's shift toward green synthesis. Analytical techniques like NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency for research applications.

The rise of computational chemistry and machine learning has further propelled interest in CAS No. 1869732-33-1. Predictive models now aid in optimizing its derivatives for specific biological targets, accelerating the discovery of next-generation drugs. Questions frequently searched by users, such as "pyrazole derivatives in drug discovery" or "sustainable synthesis of heterocyclic compounds," reflect the compound's relevance in contemporary science. Its stability under physiological conditions also makes it a candidate for prodrug design, a hot topic in personalized medicine.

In material science, the 3,5-dimethyl-1H-pyrazol-4-amine scaffold has been investigated for its role in coordination polymers and catalysts. The oxolane side chain introduces steric and electronic effects that modulate material properties, appealing to researchers developing smart coatings or energy storage systems. Environmental considerations, such as biodegradability and low toxicity, position this compound favorably in the eco-friendly materials market.

To conclude, 3,5-dimethyl-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-4-amine exemplifies the intersection of innovation and practicality. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in addressing global challenges. As industries prioritize sustainability and efficiency, this compound is poised to remain a focal point in scientific and industrial advancements.